1-(Pyridazin-3-yl)piperidine-3-carboxylic acid

Specification

• CAS No.: 1316223-87-6
• Molecular Formula: C10H13N3O2
• Molecular Weight: 207.23 g/mol
• IUPAC Name: 1-pyridazin-3-ylpiperidine-3-carboxylic acid
• Standard InChI: InChI=1S/C10H13N3O2/c14-10(15)8-3-2-6-13(7-8)9-4-1-5-11-12-9/h1,4-5,8H,2-3,6-7H2,(H,14,15)
• Standard InChI Key: LEZXTOQKEPQHGQ-UHFFFAOYSA-N
• SMILES: C1CC(CN(C1)C2=NN=CC=C2)C(=O)O
• Canonical SMILES: C1CC(CN(C1)C2=NN=CC=C2)C(=O)O

Introduction

1-(Pyridazin-3-yl)piperidine-3-carboxylic acid is a heterocyclic compound that combines a pyridazine ring with a piperidine structure. This compound is notable for its potential biological activities, particularly in medicinal chemistry, where it serves as a building block for various pharmaceuticals. Its unique structure allows it to interact with biological targets, making it of significant interest in drug design and development.

Synthesis Methods

The synthesis of 1-(Pyridazin-3-yl)piperidine-3-carboxylic acid often utilizes methods involving condensation reactions between pyridazine and piperidine derivatives. These reactions facilitate the formation of the carboxylic acid functional group on the piperidine ring.

Common Synthetic Route:

• Starting Materials: Pyridazine derivatives and piperidine derivatives.

• Reaction Type: Condensation reactions.

• Product: 1-(Pyridazin-3-yl)piperidine-3-carboxylic acid.

Biological Activities and Applications

1-(Pyridazin-3-yl)piperidine-3-carboxylic acid exhibits significant potential in medicinal chemistry due to its ability to interact with biological targets. This makes it a valuable asset in both academic research and pharmaceutical applications, highlighting its potential impact on drug discovery and development efforts.

Potential Applications:

• Pharmaceutical Building Block: Used in the synthesis of various drugs.

• Biological Research: Studied for its interactions with biological targets.

Availability Details:

Supplier	Packaging	Price
Matrix Scientific	250 mg	$310.00